Cas no 338775-67-0 ([(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl][(4-fluorophenyl)methoxy]amine)

• Product Name: [(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl][(4-fluorophenyl)methoxy]amine
• CAS No: 338775-67-0
• MF: C₂₀H₁₈ClFN₄OS
• MW: 416.899525165558
• CID: 5691052
• PubChem ID: 6413122
• Update Time: 2023-10-31

[(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl][(4-fluorophenyl)methoxy]amine Chemical and Physical Properties

Names and Identifiers

• 3-((4-Chlorobenzyl)sulfanyl)-5-(2-(((4-fluorobenzyl)oxy)amino)vinyl)-6-methyl-1,2,4-triazine
• (E)-2-[3-[(4-chlorophenyl)methylsulfanyl]-6-methyl-1,2,4-triazin-5-yl]-N-[(4-fluorophenyl)methoxy]ethenamine
• (E)-N-(2-(3-(4-chlorobenzylthio)-6-methyl-1,2,4-triazin-5-yl)vinyl)-O-(4-fluorobenzyl)hydroxylamine
• AKOS005085565
• N-(2-{3-[(4-chlorobenzyl)sulfanyl]-6-methyl-1,2,4-triazin-5-yl}vinyl)-O-(4-fluorobenzyl)hydroxylamine
• 338775-67-0
• 2L-311S
• [(E)-2-(3-{[(4-chlorophenyl)methyl]sulfanyl}-6-methyl-1,2,4-triazin-5-yl)ethenyl][(4-fluorophenyl)methoxy]amine

• Inchi： 1S/C20H18ClFN4OS/c1-14-19(10-11-23-27-12-15-4-8-18(22)9-5-15)24-20(26-25-14)28-13-16-2-6-17(21)7-3-16/h2-11,23H,12-13H2,1H3/b11-10+
• InChI Key： OTVRGMOVWHTRAH-ZHACJKMWSA-N
• SMILES： ClC1C=CC(=CC=1)CSC1=NN=C(C)C(/C=C/NOCC2C=CC(=CC=2)F)=N1

Computed Properties

• Exact Mass: 416.0873882g/mol
• Monoisotopic Mass: 416.0873882g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 85.2Ų